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Compound of Interest

Compound Name: 4-Bromo-2,5-difluoroaniline

Cat. No.: B053279

This guide provides critical safety, handling, and disposal information for 4-Bromo-2,5-
difluoroaniline, a compound utilized in advanced scientific research.[1] Adherence to these
protocols is essential for ensuring a safe laboratory environment and mitigating potential risks.
This information is synthesized from comprehensive Safety Data Sheets (SDS).

Hazard Summary

4-Bromo-2,5-difluoroaniline is classified as a hazardous substance.[2][3][4] It is toxic if

swallowed, causes skin irritation, leads to serious eye irritation, and may cause respiratory
irritation.[2][3][4]
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements

Classification

Acute Toxicity, Oral T, H301: Toxic if
laalt text Danger

(Category 3) swallowed.[2][3]

Skin Irritation E, _ H315: Causes skin
laalt text Warning S

(Category 2) irritation.[2][4]

Eye Irritation E, ] H319: Causes serious
lrualt text Warning o

(Category 2A) eye irritation.[2][4]

Specific Target Organ

Toxicity — Single H335: May cause

Exposure (Category wuialt text Warning respiratory irritation.[2]

3), Respiratory
System

[3]4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against potential exposure when

handling 4-Bromo-2,5-difluoroaniline.[5] The following table summarizes the required PPE.
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Protection Level Equipment Purpose

) ) ) - ) To minimize inhalation
Primary Engineering Control Certified Chemical Fume Hood
exposure to dust or vapors.[5]

] Goggles protect against
) Chemical Splash Goggles and )
Eye and Face Protection . splashes; a face shield offers
Face Shield )
broader protection.[2][5]

To prevent skin contact.[2][5] It
] Chemical-Resistant Gloves is advisable to wear two pairs
Hand Protection o ]
(e.g., Nitrile, Neoprene) (double-gloving) and change

them frequently.[5]

] To protect skin and personal
. Flame-Resistant Laboratory i o
Body Protection clothing from contamination.[2]
Coat 5]

) Closed-Toe, Chemical- To protect feet from spills and
Foot Protection . . _
Resistant Shoes falling objects.[5]

Required when working
) ) NIOSH-Approved Respirator outside of a fume hood or
Respiratory Protection ] ] )
(e.g., N95 or higher) when engineering controls are

insufficient.[2][5]

Operational and Disposal Plans

The following workflows provide step-by-step guidance for the safe handling and disposal of 4-
Bromo-2,5-difluoroaniline.
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Handling Workflow for 4-Bromo-2,5-difluoroaniline
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Disposal Workflow for 4-Bromo-2,5-difluoroaniline Waste

Experimental Protocols

First Aid Measures

Immediate medical attention is often required.
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Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[2][4] If breathing is
difficult, give oxygen.[2] If not breathing, give
artificial respiration.[4] Get medical attention if

you feel unwell.[2]

Skin Contact

Take off contaminated clothing immediately.[2]
Wash the skin with plenty of soap and water for
at least 15 minutes.[4] If skin irritation occurs,
get medical help.[2] Wash contaminated

clothing before reuse.[2]

Eye Contact

Rinse cautiously with water for several minutes.
[2] Remove contact lenses, if present and easy
to do, and continue rinsing for at least 15

minutes.[2][4] Get medical attention.[4]

Ingestion

Rinse mouth with water.[2] Do NOT induce
vomiting. Get emergency medical help

immediately.[2]

Spill and Leak Procedures

In the event of a spill, evacuate unnecessary personnel.[6] Ensure adequate ventilation.[6]

Wear appropriate personal protective equipment, including respiratory protection.[6] Avoid

creating dust.[7] Soak up spills with inert solids, such as clay or diatomaceous earth, as soon

as possible.[6] Collect the spilled material in a suitable container for disposal.[6] Avoid release

to the environment.[6]

Storage and Handling

o Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[6][8] Avoid

contact with skin, eyes, and clothing.[6][8] Do not breathe dust or vapors.[6] Wash hands

thoroughly after handling.[6] Do not eat, drink, or smoke when using this product.[2]
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o Storage: Store in a cool, well-ventilated place.[2][7] Keep the container tightly closed.[2][7]
Store locked up.[2] Store under an inert atmosphere.[8]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[2][6]

» Unsuitable Extinguishing Media: Do not use a heavy water stream.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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